5-(Carboxymethyl)-1h-imidazole-4-carboxylic acid

• CAS RN: 6634-99-7
• Molecular Formula: C6H6N2O4
• Molecular Weight: 170.12 g/mol
• IUPAC Name: 5-(carboxymethyl)-1H-imidazole-4-carboxylic acid
• InChI: InChI=1S/C6H6N2O4/c9-4(10)1-3-5(6(11)12)8-2-7-3/h2H,1H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key: YYCWYISTCZGNPF-UHFFFAOYSA-N
• SMILES: C1=NC(=C(N1)CC(=O)O)C(=O)O

Description

Carboxymethyl derivatives are often used in various industries due to their unique biocompatibility, solubility, modification, and biodegradability properties. They are typically synthesized from biopolymers like chitosan.

Synthesis Analysis

The synthesis of carboxymethyl derivatives often involves an etherification process. For example, carboxymethyl cellulose (CMC) is prepared from cellulosic fibers using monochloroacetic acid and sodium hydroxide as the solvent medium.

Chemical Reactions Analysis

Carboxymethyl derivatives can participate in various chemical reactions. For instance, the presence of a carboxymethyl group can promote its solubility in acidic, basic, and neutral aqueous solutions.

Physical And Chemical Properties Analysis

Carboxymethyl derivatives exhibit several physical and chemical properties such as high water content, high porosity, and soft consistency. They also have excellent biodegradability, biocompatibility, non-toxicity, and less immunogenicity.

Mechanism of Action

The mechanism of action of carboxymethyl derivatives can vary depending on their application. For instance, in drug delivery, they can interact with biomolecules like DNA, phospholipids, proteins, etc.

Future Directions

Carboxymethyl derivatives have potential for diverse applications in the future. For instance, carboxymethyl cellulose hydrogels have been studied for their potential in drug delivery, tissue engineering, and other biomedical applications.